Cas no 105275-29-4 (5,6,7,8-tetrahydro-5,8-Methanoisoquinolin-3-amine)

• Product Name: 5,6,7,8-tetrahydro-5,8-Methanoisoquinolin-3-amine
• CAS No: 105275-29-4
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 1097558
• PubChem ID: 13752710
• Update Time: 2025-04-20

5,6,7,8-tetrahydro-5,8-Methanoisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-5,8-Methanoisoquinolin-3-amine
• 5,8-Methanoisoquinolin-3-amine, 5,6,7,8-tetrahydro-
• 4-azatricyclo[6.2.1.0,undeca-2(7),3,5-trien-5-amine
• 4-azatricyclo[6.2.1.02,7]undeca-2,4,6-trien-5-amine
• 4-azatricyclo[6.2.1.0(2),]undeca-2(7),3,5-trien-5-amine
• 105275-29-4
• DTXSID50548442

• Inchi： 1S/C10H12N2/c11-10-4-8-6-1-2-7(3-6)9(8)5-12-10/h4-7H,1-3H2,(H2,11,12)
• InChI Key： WDOGBPUWBPHWCZ-UHFFFAOYSA-N
• SMILES： N1C(=CC2=C(C=1)C1CCC2C1)N

Computed Properties

• Exact Mass: 160.10016
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91